Cas no 2387321-50-6 (3-(5-cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(5-cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 2387321-50-6
• MF: C₂₃H₁₈N₂O₄S
• MW: 418.465024471283
• CID: 5855233
• PubChem ID: 142434395
• Update Time: 2025-05-25

3-(5-cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492217
• SCHEMBL21639094
• 2387321-50-6
• 3-(5-cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H18N2O4S/c24-11-15-9-14(13-30-15)10-21(22(26)27)25-23(28)29-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,13,20-21H,10,12H2,(H,25,28)(H,26,27)
• InChI Key： RVRNLGDLHKVMCJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC(=C1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 418.09872823g/mol
• Monoisotopic Mass: 418.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 128Ų

Additional information on 3-(5-cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

3-(5-Cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic Acid

3-(5-Cyanothiophen-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No: 2387321-50-6) is a highly specialized compound with significant potential in the fields of drug discovery, materials science, and advanced chemical synthesis. This compound is characterized by its unique structure, which incorporates a cyano-substituted thiophene ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The integration of these functional groups makes it a versatile building block for various applications.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural element in this compound. The presence of the cyano group (-CN) at the 5-position of the thiophene ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This feature is particularly advantageous in applications requiring specific electronic interactions, such as in the design of semiconducting materials or as components in organic electronics.

The Fmoc group, derived from 9H-fluoren-9-ylmethoxy carbonyl, is a well-known protecting group in peptide chemistry. Its inclusion in this compound suggests its potential role as an intermediate in peptide synthesis or as a protective moiety during complex chemical transformations. The Fmoc group is also known for its stability under certain reaction conditions, making it ideal for multi-step synthesis processes.

The propanoic acid moiety at the core of the molecule provides carboxylic acid functionality, which can participate in various chemical reactions such as esterification or amidation. This functional group is crucial for incorporating the compound into larger molecular frameworks or for generating bioactive molecules through post-synthetic modifications.

Recent studies have highlighted the potential of cyanothiophene-containing compounds in the development of advanced materials with tailored electronic properties. For instance, researchers have explored their use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to modulate charge transport properties. The integration of the Fmoc group in this compound could further enhance its versatility by enabling controlled deprotection strategies during material synthesis.

In addition to its material science applications, 3-(5-cyanothiophen-3-yl)-2-Fmoc-amino propanoic acid has shown promise in medicinal chemistry. The compound's structure allows for the exploration of bioisosterism and pharmacophore modeling, potentially leading to novel drug candidates with improved bioavailability and efficacy. Recent advancements in computational chemistry have facilitated the design and optimization of such molecules, leveraging their unique structural features to target specific biological pathways.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern synthetic methodologies. The construction of the thiophene ring with precise substitution patterns requires expertise in heterocyclic chemistry. Similarly, the incorporation of the Fmoc group demands knowledge of protecting group chemistry and its application in peptide synthesis. These aspects underscore the importance of interdisciplinary approaches in advancing complex molecule synthesis.

From an analytical standpoint, cyanothiophene derivatives like this compound are often studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into molecular structure, purity, and conformational dynamics, which are essential for understanding their behavior in different chemical environments.

In conclusion, 3-(5-cyanothiophen-3-yl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino propanoic acid represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to push the boundaries of chemical innovation. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.